6-(4-Benzyl-3-oxopiperazin-1-yl)pyridine-3-carbonitrile

• IUPAC Name: 6-(4-benzyl-3-oxopiperazin-1-yl)pyridine-3-carbonitrile
• InChI: InChI=1S/C17H16N4O/c18-10-15-6-7-16(19-11-15)20-8-9-21(17(22)13-20)12-14-4-2-1-3-5-14/h1-7,11H,8-9,12-13H2
• InChI Key: SCDRSIXLOMLVSU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)CN1C2=NC=C(C=C2)C#N)CC3=CC=CC=C3
• Molecular Formula: C17H16N4O
• Molecular Weight: 292.33 g/mol

Description

The compound “6-(4-Benzyl-3-oxopiperazin-1-yl)pyridine-3-carbonitrile” is a chemical compound that is available from suppliers for scientific research needs.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel substituted-N- (6- (4- (pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity. Another study reported the synthesis of a new class of diversely functionalized novel indole and coumarin containing pyridine-3-carbonitrile derivatives through a one-pot four-component condensation reaction.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed in several studies. For example, single crystals were developed for some compounds in a series of novel substituted-N- (6- (4- (pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives. Another study reported the crystal structure of a compound in complex with an inhibitor.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. A protocol for the synthesis of a new class of diversely functionalized novel indole and coumarin containing pyridine-3-carbonitrile derivatives has been described through a one-pot four-component condensation reaction. Another study reported the reaction of certain compounds with sodium (2-oxocyclopentylidene)methanolate or sodium (2-oxocyclohexylidene)methanolate to yield 2-oxo-tetrahydro-1H-cyclopenta[b]pyridine-3-carbonitriles and 2-oxo-hexahydroquinoline-3-carbonitriles, respectively.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For example, the molecular weight of a similar compound, 2-(4-benzylpiperazin-1-yl)pyridine-3-carbaldehyde, is 281.36.

Mechanism of Action

The mechanism of action of similar compounds has been investigated. For instance, a series of novel substituted-N- (6- (4- (pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra. Another study reported that a class of compounds inhibited the catalytic activity of S1PL by binding to the active site of the enzyme.

Safety and Hazards

The safety and hazards of similar compounds have been reported. For instance, a series of novel substituted-N- (6- (4- (pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were evaluated for their cytotoxicity on HEK-293 (human embryonic kidney) cells, and the results indicated that the compounds are non-toxic to human cells. Another compound, 4-Benzylpyridine, has been classified as Acute Tox. 4 Oral - Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3.